Cas no 132194-34-4 (spathodic acid)

• Product Name: spathodic acid
• CAS No: 132194-34-4
• MF: C₃₀H₄₈O₅
• MW: 488.699130058289
• CID: 2014193
• PubChem ID: 21594148
• Update Time: 2025-04-21

spathodic acid Chemical and Physical Properties

Names and Identifiers

• spathodic acid
• ConMedNP.2505
• CHEMBL493893
• Spathodate
• CHEBI:69529
• (1S,4aR,6aR,6aS,6bR,8aR,9S,10S,12aR,14bS)-1,10-dihydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• BDBM50253200
• 132194-34-4
• Q27137869
• 3beta,19alpha,24-trihydroxyolean-12-en-28-oic acid

• Inchi： 1S/C30H48O5/c1-25(2)13-15-30(24(34)35)16-14-28(5)18(22(30)23(25)33)7-8-20-26(3)11-10-21(32)27(4,17-31)19(26)9-12-29(20,28)6/h7,19-23,31-33H,8-17H2,1-6H3,(H,34,35)
• InChI Key： TUOYZAJHBIXONX-UHFFFAOYSA-N
• SMILES： CC1(C(O)C2C(C(=O)O)(CCC3(C4(C(C5(C(CC4)C(CO)(C)C(O)CC5)C)CC=C32)C)C)CC1)C

Computed Properties

• Exact Mass: 488.35017463Da
• Monoisotopic Mass: 488.35017463Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 941
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.053
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids